Cas no 185684-92-8 (7-methyl-4-Benzofuranamine)

• Product Name: 7-methyl-4-Benzofuranamine
• CAS No: 185684-92-8
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD15143866
• CID: 114607
• PubChem ID: 11829596
• Update Time: 2025-04-18

7-methyl-4-Benzofuranamine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4-Benzofuranamine
• 4-Benzofuranamine,7-methyl-
• 7-Methyl-1-benzofuran-4-amine
• 4-Amino-7-methyl-6,7-dihydro-5H-pyrrolo< 3,4-d> pyrimidin
• 4-Amino-7-methylbenzo[b]furan
• 4-amino-7-methylbenzofuran
• 5H-Pyrrolo[3,4-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-
• 7-methyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-ylamine
• AC1L6IOA
• AC1Q4W2E
• AG-K-75684
• AR-1H3770
• CTK4D9018
• NSC107248
• 4-Benzofuranamine,7-methyl-(9CI)
• 4-Methylcyclopenta[b]pyran-5-aMine
• AKOS006365120
• 185684-92-8
• FT-0731511
• 7-methylbenzofuran-4-amine
• SCHEMBL24819187
• F14424
• A926666
• AMY16215
• MFCD15143866

• MDL： MFCD15143866
• Inchi： 1S/C9H9NO/c1-6-2-3-8(10)7-4-5-11-9(6)7/h2-5H,10H2,1H3
• InChI Key： KFIJJQJFNDDVKE-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC=C(C)C1=2)N

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.16